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Compound of Interest

Compound Name:
1,4-

Bis(dimethylchlorosilyl)benzene

Cat. No.: B085908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical operational and disposal procedures for 1,4-
Bis(dimethylchlorosilyl)benzene (CAS No. 1078-97-3). Adherence to these guidelines is

essential for ensuring laboratory safety and proper environmental stewardship. This compound

is a member of the chlorosilane family and is highly reactive, particularly with water and other

protic solvents.

Safety and Hazard Information
1,4-Bis(dimethylchlorosilyl)benzene is a corrosive substance that requires careful handling

in a controlled laboratory environment.[1] The primary hazard stems from its reaction with

moisture, which produces hydrochloric acid (HCl) gas.[2]

GHS Hazard Classification:

Pictogram: GHS05 (Corrosion)[1]

Signal Word: Danger[1]

Hazard Statement: H314 - Causes severe skin burns and eye damage.[1]

Precautionary Statements:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P310: Immediately call a POISON CENTER or doctor/physician.[1]

Material Properties and Handling
Proper handling and storage are crucial to prevent accidental exposure and reactions.

Property Value

CAS Number 1078-97-3

Molecular Formula C₁₀H₁₆Cl₂Si₂

Molecular Weight 263.31 g/mol

Appearance Solid

Melting Point 130-133 °C (lit.)[3][4]

Boiling Point 109-110 °C @ 1 mm Hg (lit.)[3][4]

Storage Conditions
Store in an inert atmosphere, at room

temperature.[1]

Personal Protective Equipment (PPE):

A comprehensive suite of PPE is mandatory when handling 1,4-
Bis(dimethylchlorosilyl)benzene to protect against its corrosive nature.

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes.[5][6]

Hand Protection: Use chemical-resistant gloves, such as neoprene or nitrile rubber.[6]

Body Protection: A chemical-resistant apron or lab coat should be worn.[5][6]
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Respiratory Protection: Work in a well-ventilated fume hood to avoid inhalation of vapors and

HCl gas produced upon contact with moisture.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use a non-combustible absorbent material like sand or earth to

contain the spill. Do not use water or combustible materials.

Neutralization: Once absorbed, the material can be cautiously and slowly added to a solution

of sodium bicarbonate or another suitable base to neutralize the resulting acid.

Cleanup: Place the neutralized material in a sealed, properly labeled container for hazardous

waste disposal.

Proper Disposal Protocol
Disposal of 1,4-Bis(dimethylchlorosilyl)benzene must be handled with extreme care due to

its reactivity. The primary method for disposal is through controlled hydrolysis followed by

neutralization. This process converts the reactive chlorosilane into a less hazardous

polysiloxane and neutralizes the corrosive hydrochloric acid byproduct.

Experimental Protocol for Laboratory-Scale Disposal
This protocol is designed for the safe disposal of small quantities (typically <10g) of 1,4-
Bis(dimethylchlorosilyl)benzene in a laboratory setting.

Materials:

1,4-Bis(dimethylchlorosilyl)benzene waste

Ice

Water
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5% Sodium bicarbonate (NaHCO₃) solution or sodium hydroxide (NaOH) solution

pH indicator paper or a calibrated pH meter

Large beaker (at least 10 times the volume of the reactants)

Stir bar and stir plate

Appropriate PPE (chemical splash goggles, face shield, chemical-resistant gloves, lab coat)

Procedure:

Preparation:

Perform all steps in a certified chemical fume hood.

Ensure a safety shower and eyewash station are readily accessible.

Prepare a large beaker with a stir bar and place it on a stir plate in the fume hood.

Fill the beaker with a mixture of ice and water. The volume of the ice/water mixture should

be at least 10 times the volume of the chlorosilane waste to be destroyed.

Hydrolysis:

Begin stirring the ice/water mixture to create a vortex.

Very slowly and carefully, add the 1,4-Bis(dimethylchlorosilyl)benzene waste dropwise

or in very small portions to the vortex of the stirring ice/water.

The reaction is exothermic and will produce hydrochloric acid gas. The slow addition and

the use of an ice bath will help to control the reaction rate and temperature.[7]

Observe for the cessation of vigorous reaction (fizzing and gas evolution) before adding

more of the waste material.

Neutralization:
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Once all the chlorosilane has been added and the initial vigorous reaction has subsided,

continue stirring for at least 30 minutes to ensure complete hydrolysis.

Slowly add a 5% solution of sodium bicarbonate or sodium hydroxide to the acidic solution

while continuing to stir.[8][9]

Monitor the pH of the solution using pH paper or a pH meter. Continue adding the basic

solution until the pH is between 6 and 8.[10] Be cautious as the neutralization reaction is

also exothermic.

Final Disposal:

Once neutralized, the resulting mixture contains a solid polysiloxane precipitate and a salt

solution (e.g., sodium chloride).

Allow the solid to settle.

The aqueous layer can typically be decanted and disposed of down the drain with copious

amounts of water, in accordance with local regulations.

The solid polysiloxane waste should be collected, dried, and placed in a sealed, labeled

container for solid hazardous waste disposal.

Diagram of Disposal Workflow
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Start: 1,4-Bis(dimethylchlorosilyl)benzene Waste

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Ice/Water Bath
in Fume Hood

Slowly Add Waste to Ice/Water
(Controlled Hydrolysis)

Neutralize with Base
(e.g., 5% NaHCO₃)

to pH 6-8

Separate Aqueous and
Solid Phases

Dispose of Aqueous Layer
(per local regulations)

Package Solid Waste
for Hazardous Disposal

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,4-Bis(dimethylchlorosilyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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